Cas no 135-07-9 (Methyclothiazide)

• Product Name: Methyclothiazide
• CAS No: 135-07-9
• MF: C₉H₁₁Cl₂N₃O₄S₂
• MW: 360.237337350845
• MDL: MFCD00242610
• CID: 36336
• PubChem ID: 4121
• Update Time: 2025-11-06

Methyclothiazide Chemical and Physical Properties

Names and Identifiers

• Methyclothiazide
• 2-methyl-3-chloromethylhydrochlorothiazide
• Aquatensen
• Enduron
• 6-chloro-3-(chloromethyl)-2-methyl-1,1-dioxo-3,4-dihydro-1λ⁶,2,4-benzothiadiazine-7-sulfonamide
• 6-chloro-3-(chloromethyl)-3,4-dihydro-2-methyl-2H-1,2,4-benzothiadiazine-7-sulfonamide-1,1-di-oxide
• Aquaresen
• Duretic
• Enduronum
• methychlothiazide
• Methyclothiazid
• Methycyclothiazide
• methyl chlothiazide
• methylclothiazide
• Naturon
• 6-Chloro-3-(chloromethyl)-3,4-dihydro-2-methyl-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
• Eutron
• nsc-110431
• ciba7272-su
• FT-0654252
• L3H46UAC61
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3-(chloromethyl)-3,4-dihydro-2-methyl-, 1,1-dioxide, (+-)-
• A806880
• Methyclothiazide (USAN:USP:INN:BAN:JAN)
• UNII-R6KDH2S0SX
• 135-07-9
• Aquatensen;Enduron
• HMS3652E06
• C03AA08
• CHEBI:6847
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3-(chloromethyl)-3,4-dihydro-2-methyl-, 1,1-dioxide, (-)-
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3-(chloromethyl)-3,4-dihydro-2-methyl-, 1,1-dioxide
• EUTRON COMPONENT METHYCLOTHIAZIDE
• CCG-213705
• NSC 110431
• 6-chloro-3-chloromethyl-3,4-dihydro-2-methyl-7-sulfamoyl-1,2,4-benzothiadiazine 1,1-dioxide
• METHYCLOTHIAZIDE [MI]
• NCGC00167446-01
• (+-)-6-Chloro-3-(chloromethyl)-3,4-dihydro-2-methyl-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
• Methylcyclothiazide
• CI-625
• Methylchlorothiazide
• SMR001550236
• 6-chloro-3-(chloromethyl)-2-methyl-1,1-dioxo-3,4-dihydro-2H-1$l^{6},2,4-benzothiadiazine-7-sulfonamide
• SCHEMBL49396
• METHYCLOTHIAZIDE COMPONENT OF ENDURONYL
• METHYCLOTHIAZIDE [WHO-DD]
• Meticlotiazide
• CAS-135-07-9
• R00UUL4SRN
• DTXSID6023313
• HMS3264D19
• Ciba 7272-Su
• EINECS 205-172-2
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3-(chloromethyl)-3,4-dihydro-2-methyl-, 1,1-dioxide, (+)-
• NSC110431
• EN300-122353
• Z1541759222
• 6-chloro-3-(chloromethyl)-2-methyl-1,1-dioxo-3,4-dihydro-1lambda6,2,4-benzothiadiazine-7-sulfonamide
• NSC-760078
• 2H-1,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3-(chloromethyl)-3,4-dihydro-2-methyl-, 1,1-dioxide
• METHYCLOTHIAZIDE COMPONENT OF DIUTENSEN-R
• METHYCLOTHIAZIDE COMPONENT OF EUTRON
• s4057
• DB00232
• 6-chloro-3-(chloromethyl)-2-methyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-7-sulfonamide
• 2H-1,2,4-BENZOTHIADIAZINE-7-SULFONAMIDE, 6-CHLORO-3-(CHLOROMETHYL)-3,4-DIHYDRO-2-METHYL-, 1,1-DIOXIDE, (+/-)-
• AKOS015896465
• DIUTENSEN-R COMPONENT METHYCLOTHIAZIDE
• METHYCLOTHIAZIDE [USP-RS]
• 6-chloranyl-3-(chloromethyl)-2-methyl-1,1-bis(oxidanylidene)-3,4-dihydro-1$l^{6},2,4-benzothiadiazine-7-sulfonamide
• CHEMBL1577
• BRN 0765361
• AS-12982
• 6-chloro-3-(chloromethyl)-2-methyl-1,1-dioxo-3,4-dihydro-1$l^{6},2,4-benzothiadiazine-7-sulfonamide
• UNII-L3H46UAC61
• HY-B0562
• Tox21_112450_1
• 96783-15-2
• C07765
• UNII-R00UUL4SRN
• METHYCLOTHIAZIDE [USP MONOGRAPH]
• 6-Chloro-3-(chloromethyl)-3,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
• D00656
• METHYCLOTHIAZIDE [ORANGE BOOK]
• NCGC00167446-03
• Methyclothiazidum (INN-Latin)
• Methyclothiazide (JAN/USP/INN)
• MLS002704228
• Q6823919
• SW219271-1
• KS-5138
• GTPL7235
• Methyclothiazidum [INN-Latin]
• NSC760078
• METHYCLOTHIAZIDE [JAN]
• METHYCLOTHIAZIDE [INN]
• AB01014600_03
• R6KDH2S0SX
• HSDB 3363
• (+/-)-6-CHLORO-3-(CHLOROMETHYL)-3,4-DIHYDRO-2-METHYL-2H-1,2,4-BENZOTHIADIAZINE-7-SULFONAMIDE 1,1-DIOXIDE
• METHYCLOTHIAZIDE [HSDB]
• Meticlotiazida
• METHYCLOTHIAZIDE [VANDF]
• 3-AMINO-3-(2,5-DIHYDROXY-PHENYL)-PROPIONICACID
• METHYCLOTHIAZIDE [MART.]
• AB01014600_04
• 6-Chloro-3-(chloromethyl)-3,4-dihydro-2-methyl-2H-1,2, 4-benzothiadiazine-7-sulfonamide 1,1-dioxide
• WLN: T66 BSWN EM DHJ C1 D1G HG ISZW
• METHYCLOTHIAZIDE (MART.)
• METHYCLOTHIAZIDE (USP MONOGRAPH)
• 6-chloro-3-(chloromethyl)-2-methyl-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide
• Meticlotiazide [DCIT]
• 6-Chloro-3-(chloromethyl)-2-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
• Methyclothiazide [USAN:USP:INN:BAN:JAN]
• Tox21_112450
• Methyclothiazide, (+)-
• METHYCLOTHIAZIDE (USP-RS)
• 96783-14-1
• Meticlotiazida (INN-Spanish)
• ENDURONYL COMPONENT METHYCLOTHIAZIDE
• NCGC00167446-02
• 6-Chloro-3-(chloromethyl)-2-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide #
• Methyclothiazide, (-)-
• 6-Chloro-3-chloromethyl-2-methyl-7-sulfamyl-3,4-dihydro-1,2,4-benzothiadiazine 1,1-dioxide
• METHYCLOTHIAZIDE [USAN]
• DTXCID403313
• Naturon (VAN)
• Pharmakon1600-01503841
• Methyclothiazidum
• Enduron (TN)
• Meticlotiazida [INN-Spanish]
• BRD-A95340155-001-05-5
• NS00010492
• CESYKOGBSMNBPD-UHFFFAOYSA-N
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide,6-chloro-3-(chloromethyl)-3,4-dihydro-2-methyl-, 1,1-dioxide
• DA-75460
• SBI-0653400.0001
• G12545
• BRD-A95340155-001-09-7

• MDL： MFCD00242610
• Inchi： 1S/C9H11Cl2N3O4S2/c1-14-9(4-10)13-6-2-5(11)7(19(12,15)16)3-8(6)20(14,17)18/h2-3,9,13H,4H2,1H3,(H2,12,15,16)
• InChI Key： CESYKOGBSMNBPD-UHFFFAOYSA-N
• SMILES： ClCC1NC2C=C(C(=CC=2S(N1C)(=O)=O)S(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 358.95700
• Monoisotopic Mass: 358.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 126A^2

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.6122 (rough estimate)
• Melting Point: 236-245°C
• Boiling Point: 597.9 °C at 760 mmHg
• Flash Point: 315.4 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 126.33000
• LogP: 3.53610
• pka: 9.4(at 25℃)

Methyclothiazide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Methyclothiazide

Market Research and Analysis Report on Methyclothiazide (135-07-9) in the Chemical-Biomedical Field

Methyclothiazide, identified by the CAS number 135-07-9, is a well-known diuretic agent with significant applications in the treatment of hypertension and edema. This compound has been extensively studied for its pharmacological properties, efficacy, and safety profile, making it a critical component in the development of cardiovascular therapeutics.

The global demand for Methyclothiazide has been driven by the increasing prevalence of cardiovascular diseases and the need for effective diuretic agents. Recent studies have highlighted its role in reducing blood pressure and improving renal function, which has further cemented its position in the pharmaceutical market.

Market research indicates that Methyclothiazide is primarily sourced from key suppliers in Asia, Europe, and North America. The competitive landscape is characterized by a few major manufacturers who adhere to stringent quality control measures to meet global regulatory standards. The pricing dynamics are influenced by raw material costs, production scale, and regional demand patterns.

The application of Methyclothiazide extends beyond its use as a standalone drug; it is also integrated into combination therapies to enhance therapeutic outcomes. This versatility has expanded its market reach and provided opportunities for innovation in drug delivery systems.

From a regulatory perspective, Methyclothiazide must comply with stringent guidelines set by agencies such as the FDA and EMA. Recent updates in regulatory frameworks have emphasized the importance of post-marketing surveillance to monitor long-term safety and efficacy.

In conclusion, Methyclothiazide (135-07-9) remains a pivotal compound in the chemical-biomedical field due to its proven therapeutic benefits and widespread clinical use. As the market continues to evolve, stakeholders are expected to focus on sustainable sourcing practices, cost-effective manufacturing, and continuous research to address emerging healthcare needs.